Cas no 941945-83-1 (2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide
• CAS No: 941945-83-1
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5500786
• Update Time: 2025-06-13

2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]acetamide
• Benzeneacetamide, 4-ethoxy-N-[4-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-
• 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide

• Inchi： 1S/C24H26N4O3/c1-2-31-21-9-3-18(4-10-21)17-24(29)25-20-7-5-19(6-8-20)22-11-12-23(27-26-22)28-13-15-30-16-14-28/h3-12H,2,13-17H2,1H3,(H,25,29)
• InChI Key： ITUHTOSZJAKLNE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C(C3=NN=C(N4CCOCC4)C=C3)C=C2)=O)=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide

Professional Introduction to Compound with CAS No. 941945-83-1 and Product Name: 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide

The compound with the CAS number 941945-83-1 and the product name 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly its 4-ethoxyphenyl and morpholin-4-yl substituents, contribute to its unique chemical properties and biological activities. In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in innovative ways, and this molecule is no exception.

One of the most striking aspects of 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide is its complex structural framework, which integrates multiple pharmacophoric elements. The presence of the pyridazine core is particularly noteworthy, as pyridazine derivatives have been extensively studied for their ability to modulate various biological pathways. The morpholin-4-yl group further enhances the molecule's potential by introducing a secondary amine functionality, which can participate in hydrogen bonding interactions with biological targets. These features make it an attractive candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the acetamide moiety in 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide can interact with specific amino acid residues in protein targets, leading to potent inhibition or activation of biological processes. This has opened up new avenues for designing molecules with tailored pharmacological properties.

The 4-ethoxyphenyl substituent plays a crucial role in determining the compound's solubility and metabolic stability. Ethoxy groups are often incorporated into drug molecules to improve their pharmacokinetic profiles, and this compound is no different. By optimizing the position and orientation of this group, researchers can fine-tune the molecule's bioavailability and reduce potential side effects.

In addition to its structural complexity, 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide has shown promising results in preliminary pharmacological studies. Researchers have observed that it exhibits significant activity against certain enzymes and receptors implicated in various diseases. For instance, studies suggest that this compound may interfere with the activity of enzymes involved in inflammation and pain signaling, making it a potential candidate for treating chronic inflammatory conditions.

The integration of multiple functional groups into a single molecular framework is a testament to the power of modern synthetic chemistry. The ability to design molecules with specific properties by combining different pharmacophores is a key aspect of contemporary drug discovery efforts. 2-(4-ethoxyphenyl)-N-{4-6-(morpholin-4-ylyphenyl)acetamide, with its intricate structure and diverse functional groups, exemplifies this approach.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific parts of its structure, researchers can generate libraries of analogs with varying biological activities. This strategy has been successfully employed in many drug development programs, leading to the identification of novel therapeutic agents.

The field of medicinal chemistry continues to evolve rapidly, driven by new technologies and methodologies. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have revolutionized the way new drugs are discovered and developed. Compounds like 2-(4-etohyophenyleth-N-{46(morpholinyphnyl)pyridazine3y1 phenylethylethyle) are at the forefront of these efforts, offering hope for treating a wide range of diseases.

In conclusion, 2-(4-etohyophenyleth-N-{46(morpholinyphnyl)pyridazine3y1 phenylethylethyle) represents a significant advancement in pharmaceutical chemistry. Its complex structure, unique functional groups, and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an important role in the development of next-generation pharmaceuticals.